Cas no 2248363-20-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2248363-20-2
• MF: C₁₇H₁₇N₃O₄
• MW: 327.334583997726
• CID: 6376777
• PubChem ID: 165890971
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate
• 2248363-20-2
• EN300-6517278

• Inchi： 1S/C17H17N3O4/c1-4-12-14(13(5-2)19(3)18-12)17(23)24-20-15(21)10-8-6-7-9-11(10)16(20)22/h6-9H,4-5H2,1-3H3
• InChI Key： VPHKCZOSVNRJDH-UHFFFAOYSA-N
• SMILES： O(C(C1C(CC)=NN(C)C=1CC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 327.12190603g/mol
• Monoisotopic Mass: 327.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate (CAS: 2248363-20-2)

In recent years, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate (CAS: 2248363-20-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole and pyrazole moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings from recent research is the compound's ability to modulate specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. In vitro studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate exhibits potent inhibitory effects on certain kinases, making it a candidate for targeted therapy in diseases such as cancer and autoimmune disorders. The compound's selectivity and efficacy have been validated through high-throughput screening assays and molecular docking simulations.

Another area of investigation has been the optimization of the synthetic route for this compound. Researchers have developed more efficient and scalable methods for its production, reducing the cost and time required for synthesis. These advancements are critical for facilitating further preclinical and clinical studies. Additionally, structural analogs of the compound have been synthesized to explore structure-activity relationships (SAR), providing insights into how modifications to the core structure can enhance its biological activity and pharmacokinetic properties.

Pharmacological evaluations have also revealed that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate possesses favorable drug-like properties, including good bioavailability and low toxicity profiles in animal models. These findings support its potential as a lead compound for drug development. However, further studies are needed to assess its long-term safety and efficacy in humans.

In conclusion, the latest research on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-diethyl-1-methyl-1H-pyrazole-4-carboxylate (CAS: 2248363-20-2) highlights its therapeutic potential and underscores the importance of continued investigation. The compound's unique chemical structure and biological activity make it a promising candidate for addressing unmet medical needs. Future studies should focus on advancing its development through rigorous preclinical and clinical trials, as well as exploring its applications in combination therapies.